Cas no 942880-80-0 (1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(1H-imidazol-1-yl)propan-2-ol)

• Product Name: 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(1H-imidazol-1-yl)propan-2-ol
• CAS No: 942880-80-0
• MF: C₁₆H₁₈ClN₃O
• MW: 303.786622524261
• CID: 5430446
• Update Time: 2025-07-21

1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(1H-imidazol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(1H-imidazol-1-yl)propan-2-ol

• Inchi： 1S/C16H18ClN3O/c1-11-12(2)20(16-14(11)4-3-5-15(16)17)9-13(21)8-19-7-6-18-10-19/h3-7,10,13,21H,8-9H2,1-2H3
• InChI Key： PRZDNUWIZSXTSM-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2Cl)C(C)=C1C)C(O)CN1C=NC=C1

Additional information on 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(1H-imidazol-1-yl)propan-2-ol

Recent Advances in the Study of 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(1H-imidazol-1-yl)propan-2-ol (CAS: 942880-80-0)

The compound 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(1H-imidazol-1-yl)propan-2-ol (CAS: 942880-80-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique indole and imidazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzyme activity and receptor binding. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of research has been the compound's role as a potential inhibitor of cytochrome P450 enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 942880-80-0 exhibits selective inhibition of CYP3A4, a critical enzyme involved in drug metabolism. The study utilized in vitro assays and molecular docking simulations to reveal the compound's binding affinity and mechanism of action. These findings suggest that 942880-80-0 could serve as a valuable tool for understanding drug-drug interactions and optimizing pharmacokinetic profiles of co-administered therapeutics.

Another significant development involves the compound's antimicrobial properties. Research conducted at the University of Tokyo in 2024 identified 942880-80-0 as a potent agent against drug-resistant strains of Candida albicans. The study highlighted the compound's ability to disrupt fungal cell membrane integrity through interaction with ergosterol biosynthesis pathways. This discovery opens new avenues for the development of novel antifungal agents, particularly in the context of rising antimicrobial resistance.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of 942880-80-0. A team at MIT developed a novel catalytic asymmetric synthesis method that improves yield and enantiomeric purity. Their approach, published in Angewandte Chemie in early 2024, employs a chiral palladium catalyst to achieve stereocontrol at the propan-2-ol center, addressing previous challenges in the compound's preparation.

Ongoing preclinical studies are investigating the compound's potential in oncology applications. Preliminary data from MD Anderson Cancer Center indicates that 942880-80-0 may exhibit anti-proliferative effects in certain hematological malignancies by modulating JAK-STAT signaling pathways. While these findings are promising, further research is needed to fully characterize the compound's efficacy and safety profile in vivo.

The structural features of 942880-80-0, particularly its dual heterocyclic system, continue to inspire medicinal chemistry efforts. Several research groups are exploring structural analogs to enhance bioavailability and target specificity. Computational studies using quantum mechanical calculations and machine learning approaches are being employed to predict optimized derivatives with improved pharmacological properties.

As research progresses, regulatory considerations for 942880-80-0 are beginning to emerge. The compound's stability under various physiological conditions and its potential metabolites are currently under investigation by pharmaceutical development teams. These studies will be crucial for determining the compound's suitability for clinical development and eventual therapeutic use.

In conclusion, 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(1H-imidazol-1-yl)propan-2-ol represents a multifaceted compound with diverse biological activities. The recent surge in research publications reflects growing interest in its therapeutic potential across multiple disease areas. Future directions will likely focus on translational studies to bridge the gap between bench research and clinical applications, as well as continued structure-activity relationship studies to optimize its pharmacological profile.